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Compound of Interest

Compound Name: Usp7-IN-3

Cat. No.: B8103385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Usp7-IN-3, a selective allosteric inhibitor of Ubiquitin-specific Protease 7 (USP7). Adherence to

these guidelines is crucial for ensuring the stability, activity, and reproducibility of experimental

results.

Introduction
Usp7-IN-3 is a potent and selective inhibitor of USP7, a deubiquitinating enzyme that plays a

critical role in various cellular processes, including the p53 tumor suppressor pathway. By

inhibiting USP7, Usp7-IN-3 leads to the downregulation of MDM2 and the subsequent

stabilization and activation of p53, making it a valuable tool for research in oncology,

particularly in areas such as acute lymphoblastic leukemia.[1] Proper preparation of stock

solutions is the first and a critical step in any experiment involving this compound.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Usp7-IN-3 is provided in the table

below. This information is essential for accurate stock solution preparation and handling.
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Property Value Source

Molecular Formula C₂₉H₃₁F₃N₆O₃ PubChem

Molecular Weight 568.6 g/mol [2]

CAS Number 2202738-42-7 [2]

Appearance Crystalline solid -

Solubility Soluble in DMSO MedChemExpress

Stock Solution Preparation Protocol
This protocol outlines the steps for preparing a 10 mM stock solution of Usp7-IN-3 in Dimethyl

Sulfoxide (DMSO).

Materials:

Usp7-IN-3 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the vial of Usp7-IN-3 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation.

Weighing: Accurately weigh out the desired amount of Usp7-IN-3 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.686

mg of Usp7-IN-3.
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Dissolution: Add the appropriate volume of DMSO to the Usp7-IN-3 powder. To continue the

example, add 1 mL of DMSO to the 5.686 mg of powder.

Mixing: Vortex the solution thoroughly until the Usp7-IN-3 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath for a few minutes) can aid in dissolution if necessary.

Visually inspect the solution to ensure there are no undissolved particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, amber microcentrifuge tubes. The volume of the aliquots

should be based on the typical experimental needs.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).

Calculation for Stock Solution Preparation:

To calculate the mass of Usp7-IN-3 required for a specific volume and concentration, use the

following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For a 10 mM stock solution (0.01 mol/L) in 1 mL (0.001 L): Mass (g) = 0.01 mol/L x 0.001 L x

568.6 g/mol = 0.005686 g = 5.686 mg

Experimental Workflow Diagram
The following diagram illustrates the general workflow for preparing and using a Usp7-IN-3
stock solution in a typical cell-based assay.
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Caption: Workflow for Usp7-IN-3 stock solution preparation and use.

USP7 Signaling Pathway in p53 Regulation
Usp7-IN-3 exerts its effects by modulating the p53 signaling pathway. The diagram below

illustrates the mechanism of action.
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Caption: Usp7-IN-3 inhibits USP7, leading to p53 stabilization.

Under normal conditions, USP7 deubiquitinates and stabilizes MDM2, an E3 ubiquitin ligase

that targets the tumor suppressor p53 for proteasomal degradation. By inhibiting USP7, Usp7-
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IN-3 prevents the stabilization of MDM2. The subsequent degradation of MDM2 leads to the

accumulation and activation of p53, which can then induce cell cycle arrest or apoptosis.[1]

Safety and Handling Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and gloves, when handling Usp7-IN-3 and DMSO.

Ventilation: Work in a well-ventilated area or a chemical fume hood to avoid inhalation of the

compound.

Disposal: Dispose of all waste materials, including empty vials, pipette tips, and unused

solutions, in accordance with institutional and local regulations for chemical waste.

By following these detailed application notes and protocols, researchers can ensure the

consistent and effective use of Usp7-IN-3 in their experiments, contributing to reliable and

reproducible scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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